Cas no 22740-01-8 (Benzene, (cyclopropylmethoxy)-)

• Product Name: Benzene, (cyclopropylmethoxy)-
• CAS No: 22740-01-8
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1414589
• PubChem ID: 12712156
• Update Time: 2025-06-08

Benzene, (cyclopropylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (cyclopropylmethoxy)-
• cyclopropylmethyl-phenyl ether
• (cyclopropylmethoxy)benzene
• cyclopropylmethoxybenzene
• cyclopropyl-methoxy-benzene
• AKOS014092048
• Cyclopropylmethoxy-benzene
• SCHEMBL1990800
• 22740-01-8

• Inchi： 1S/C10H12O/c1-2-4-10(5-3-1)11-8-9-6-7-9/h1-5,9H,6-8H2
• InChI Key： YRKRNZMULKLCJF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1CC1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, (cyclopropylmethoxy)-

Benzene, (cyclopropylmethoxy)- (CAS No. 22740-01-8): An Overview of Its Properties, Applications, and Recent Research

Benzene, (cyclopropylmethoxy)- (CAS No. 22740-01-8) is a unique aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its cyclopropylmethoxy substituent on the benzene ring, exhibits a range of interesting properties and potential applications. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and recent research developments surrounding Benzene, (cyclopropylmethoxy)-.

The molecular formula of Benzene, (cyclopropylmethoxy)- is C₁₀H₁₄O, with a molecular weight of approximately 150.21 g/mol. The compound features a benzene ring substituted with a cyclopropylmethoxy group, which imparts unique chemical and physical characteristics. The cyclopropylmethoxy substituent is a cyclic alkyl ether that can influence the reactivity and stability of the benzene ring.

In terms of physical properties, Benzene, (cyclopropylmethoxy)- is typically a colorless liquid with a characteristic aromatic odor. It has a boiling point of around 165°C and a melting point of -35°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it versatile for various chemical reactions and applications.

The chemical properties of Benzene, (cyclopropylmethoxy)- are influenced by the presence of the cyclopropylmethoxy group. This substituent can affect the electronic distribution around the benzene ring, leading to altered reactivity patterns compared to unsubstituted benzene. For instance, the cyclopropylmethoxy group can act as an electron-donating group (EDG), which can enhance the nucleophilicity of the benzene ring and facilitate electrophilic aromatic substitution reactions.

The synthesis of Benzene, (cyclopropylmethoxy)- can be achieved through several routes. One common method involves the reaction of benzene with cyclopropylmethyl chloride in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via an SN2 mechanism, where the chloride ion is displaced by the oxygen atom from the base to form the desired product. Another approach involves the alkylation of phenol with cyclopropylmethyl bromide using a strong base like sodium hydride.

Recent research has explored various applications of Benzene, (cyclopropylmethoxy)- in both academic and industrial settings. In pharmaceutical research, this compound has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. For example, studies have demonstrated that derivatives of Benzene, (cyclopropylmethoxy)- can exhibit anti-inflammatory and analgesic properties. These findings suggest that further exploration of this compound could lead to the development of new pharmaceutical agents.

In addition to its pharmaceutical potential, Benzene, (cyclopropylmethoxy)- has been investigated for its use in materials science. Researchers have explored its incorporation into polymers and other advanced materials due to its unique electronic properties. The presence of the cyclopropylmethoxy group can influence the mechanical strength and thermal stability of these materials, making them suitable for various industrial applications.

Environmental studies have also focused on the behavior and fate of Benzene, (cyclopropylmethoxy)- in different ecosystems. While it is not classified as a hazardous substance under current regulations, understanding its environmental impact is crucial for ensuring safe handling and disposal practices. Studies have shown that this compound can be biodegraded by certain microorganisms under aerobic conditions, which suggests that it may have a lower environmental persistence compared to other aromatic compounds.

In conclusion, Benzene, (cyclopropylmethoxy)- (CAS No. 22740-01-8) is a versatile aromatic compound with unique properties that make it valuable in various fields such as organic chemistry, pharmaceutical research, materials science, and environmental studies. Its chemical structure and physical properties provide a foundation for further exploration and development of new applications. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its use in innovative ways.